Cas no 82759-10-2 ([4-Fluoro-5-(4-methylpiperazin-1-yl)-2-nitrophenyl]amine)

[4-Fluoro-5-(4-methylpiperazin-1-yl)-2-nitrophenyl]amine structure
82759-10-2 structure
Product Name:[4-Fluoro-5-(4-methylpiperazin-1-yl)-2-nitrophenyl]amine
CAS No:82759-10-2
MF:C11H15FN4O2
MW:254.260805368423
CID:2196488
PubChem ID:536679
Update Time:2025-04-21

[4-Fluoro-5-(4-methylpiperazin-1-yl)-2-nitrophenyl]amine Chemical and Physical Properties

Names and Identifiers

    • [4-Fluoro-5-(4-methylpiperazin-1-yl)-2-nitrophenyl]amine
    • 4-fluoro-5-(4-methylpiperazin-1-yl)-2-nitroaniline
    • SR-01000281631
    • 4-Fluoro-5-(4-methyl-1-piperazinyl)-2-nitroaniline #
    • SCHEMBL3925665
    • 82759-10-2
    • 2-nitro-4-fluoro-5-(4-methylpiperazin-1-yl)aniline
    • SR-01000281631-1
    • DTXSID20336838
    • DTXCID10287926
    • 4-fluoro-5-(4-methylpiperazin-1-yl)-2-nitro-phenylamine
    • 4-fluoro-5-(4-methylpiperazin-1-yl)-2-nitrophenylamine
    • Inchi: 1S/C11H15FN4O2/c1-14-2-4-15(5-3-14)10-7-9(13)11(16(17)18)6-8(10)12/h6-7H,2-5,13H2,1H3
    • InChI Key: IQGRLFTWIPYMON-UHFFFAOYSA-N
    • SMILES: FC1=CC(=C(C=C1N1CCN(C)CC1)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 254.11790390Da
  • Monoisotopic Mass: 254.11790390Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78.3Ų
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